Cas no 1935508-10-3 (2-Propyn-1-one, 1-(6-methyl-3-piperidinyl)-)

• Product Name: 2-Propyn-1-one, 1-(6-methyl-3-piperidinyl)-
• CAS No: 1935508-10-3
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 5837373
• PubChem ID: 131097801
• Update Time: 2025-06-13

2-Propyn-1-one, 1-(6-methyl-3-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-one, 1-(6-methyl-3-piperidinyl)-
• 1-(6-Methylpiperidin-3-yl)prop-2-yn-1-one
• 1935508-10-3
• EN300-796254

• Inchi： 1S/C9H13NO/c1-3-9(11)8-5-4-7(2)10-6-8/h1,7-8,10H,4-6H2,2H3
• InChI Key： ZATSRYOCKVQGJL-UHFFFAOYSA-N
• SMILES： C(C1CCC(C)NC1)(=O)C#C

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 0.981±0.06 g/cm3(Predicted)
• Boiling Point: 243.1±29.0 °C(Predicted)
• pka: 9.13±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-Propyn-1-one, 1-(6-methyl-3-piperidinyl)-

Professional Introduction to 2-Propyn-1-one, 1-(6-methyl-3-piperidinyl) and CAS No. 1935508-10-3

The compound 2-Propyn-1-one, 1-(6-methyl-3-piperidinyl), identified by the CAS number 1935508-10-3, represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, featuring a unique structural motif combining a propynone core with a piperidine ring substituted at the 6-position with a methyl group, has garnered attention due to its potential applications in medicinal chemistry and drug discovery.

Structurally, 2-Propyn-1-one, 1-(6-methyl-3-piperidinyl) exhibits a conjugated system that may contribute to its pharmacological activity. The presence of the propynone moiety (acetylene ketone) suggests possible interactions with biological targets involving electron-withdrawing effects, while the piperidine ring is a well-known pharmacophore in many therapeutic agents. The methyl substitution at the 6-position of the piperidine ring further modulates the electronic properties and steric environment of the molecule, potentially influencing its binding affinity and selectivity.

In recent years, there has been growing interest in developing novel scaffolds based on piperidine derivatives for their role in modulating central nervous system (CNS) disorders. The compound 2-Propyn-1-one, 1-(6-methyl-3-piperidinyl), with its unique combination of functional groups, could serve as a valuable building block for designing new pharmacological agents. Specifically, its structure may be leveraged in the development of compounds targeting neurological conditions such as depression, anxiety, and cognitive disorders.

Recent studies have highlighted the importance of propynone derivatives in medicinal chemistry due to their ability to engage with various biological pathways. For instance, modifications of the propynone group have been explored in the synthesis of kinase inhibitors and other enzyme-targeting molecules. The incorporation of a piperidine ring into such structures often enhances solubility and metabolic stability, key factors in drug development. The specific substitution pattern in 2-Propyn-1-one, 1-(6-methyl-3-piperidinyl) may thus contribute to improved pharmacokinetic properties compared to simpler analogs.

The synthesis of 2-Propyn-1-one, 1-(6-methyl-3-piperidinyl) involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic strategies may include condensation reactions to form the propynone core followed by nucleophilic substitution or coupling reactions to introduce the piperidine moiety. Advances in catalytic methods have enabled more efficient and sustainable routes to such complex molecules, making their preparation more feasible for industrial applications.

In terms of biological activity, preliminary investigations into derivatives of this class have shown promise in various preclinical models. For example, related compounds have demonstrated efficacy in modulating neurotransmitter receptors such as serotonin and dopamine receptors. While specific data on 2-Propyn-1-one, 1-(6-methyl-3-piperidinyl) is limited due to its relatively recent emergence as a research target, its structural features suggest potential for similar mechanisms of action.

The pharmaceutical industry continues to invest heavily in exploring novel molecular scaffolds like those presented by 2-Propyn-1-one, 1-(6-methyl-3-piperidinyl). The ability to design molecules with tailored properties through rational drug design is crucial for addressing unmet medical needs. Collaborative efforts between academic researchers and industry scientists are essential for translating laboratory findings into viable therapeutic candidates. This compound exemplifies the kind of innovative chemistry that drives progress in drug discovery.

From a regulatory perspective, ensuring compliance with safety and quality standards is paramount when developing new chemical entities. While 2-Propyn-1-one, 1-(6-methyl-3-piperidinyl) does not fall under specific hazardous or controlled substance classifications at this time, rigorous testing is necessary to assess its toxicity profile before any clinical application can be considered. Standardized protocols for characterization and evaluation will be critical in guiding further development efforts.

The future prospects for 2-Propyn-1-one, 1-(6-methyl-3-piperidinyl) are promising given its unique structural features and potential pharmacological relevance. Ongoing research will likely focus on optimizing synthetic routes while exploring its biological activity across different therapeutic areas. As our understanding of molecular interactions advances, compounds like this one may find applications beyond traditional CNS disorders into fields such as oncology or immunomodulation.